Cas no 90830-15-2 (N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide)

N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide structure
90830-15-2 structure
Product Name:N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
CAS No:90830-15-2
MF:C9H4ClF6NO
MW:291.577582359314
CID:1954886
PubChem ID:1638441
Update Time:2025-04-21

N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
    • acetamide, N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoro-
    • 4'-Chloro-3'-(trifluoromethyl)-2,2,2-trifluoroacetanilide
    • DTXCID50160789
    • Acetanilide, 4'-chloro-2,2,2-trifluoro-3'-(trifluoromethyl)-
    • AKOS002276391
    • Acetamide, N-(4-chloro-3-(trifluoromethyl)phenyl)-2,2,2-trifluoro-
    • 90830-15-2
    • DTXSID30238298
    • Inchi: 1S/C9H4ClF6NO/c10-6-2-1-4(3-5(6)8(11,12)13)17-7(18)9(14,15)16/h1-3H,(H,17,18)
    • InChI Key: HDHHCZJGICPRAU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(F)(F)F)NC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 290.989
  • Monoisotopic Mass: 290.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.581
  • Boiling Point: 280.5°C at 760 mmHg
  • Flash Point: 123.4°C
  • Refractive Index: 1.463
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